![molecular formula C20H22Cl2N2O3S B3741845 N~1~-cyclohexyl-N~2~-(2,3-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B3741845.png)
N~1~-cyclohexyl-N~2~-(2,3-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide
Overview
Description
N~1~-cyclohexyl-N~2~-(2,3-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide, also known as Compound 1, is a novel small molecule compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using a unique method and has shown promising results in scientific research.
Mechanism of Action
The mechanism of action of N~1~-cyclohexyl-N~2~-(2,3-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide 1 is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell growth, survival, and inflammation. This compound 1 has been shown to inhibit the activity of various enzymes, including histone deacetylases and proteasomes, which play a role in cell growth and survival. This compound 1 has also been shown to inhibit the activity of NF-κB, a transcription factor involved in inflammation.
Biochemical and Physiological Effects:
This compound 1 has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and survival, the induction of apoptosis, the reduction of inflammation, and the protection of neurons from oxidative stress. These effects have been observed in vitro and in animal models, but further studies are needed to fully understand the effects of this compound 1 in humans.
Advantages and Limitations for Lab Experiments
One of the advantages of N~1~-cyclohexyl-N~2~-(2,3-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide 1 is its unique structure, which makes it a promising candidate for drug development. This compound 1 has also shown promising results in various scientific research applications. However, there are limitations to using this compound 1 in lab experiments, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the study of N~1~-cyclohexyl-N~2~-(2,3-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide 1, including the optimization of its synthesis method to obtain a higher yield and purity, the evaluation of its safety and efficacy in humans, the identification of its target proteins and signaling pathways, and the development of analogs with improved properties. Further studies are also needed to fully understand the biochemical and physiological effects of this compound 1 and its potential applications in various fields.
Conclusion:
In conclusion, this compound 1 is a novel small molecule compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method has been optimized to obtain a high yield of this compound 1 with high purity. This compound 1 has been extensively studied for its potential applications in cancer research, neurodegenerative diseases, and inflammation. The mechanism of action of this compound 1 is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell growth, survival, and inflammation. Further studies are needed to fully understand the effects of this compound 1 and its potential applications in various fields.
Scientific Research Applications
N~1~-cyclohexyl-N~2~-(2,3-dichlorophenyl)-N~2~-(phenylsulfonyl)glycinamide 1 has been extensively studied for its potential applications in various fields, including cancer research, neurodegenerative diseases, and inflammation. In cancer research, this compound 1 has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In neurodegenerative diseases, this compound 1 has been shown to protect neurons from oxidative stress and reduce inflammation. In inflammation, this compound 1 has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.
Properties
IUPAC Name |
2-[N-(benzenesulfonyl)-2,3-dichloroanilino]-N-cyclohexylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22Cl2N2O3S/c21-17-12-7-13-18(20(17)22)24(28(26,27)16-10-5-2-6-11-16)14-19(25)23-15-8-3-1-4-9-15/h2,5-7,10-13,15H,1,3-4,8-9,14H2,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMCMIKBVQNDLLR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CN(C2=C(C(=CC=C2)Cl)Cl)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22Cl2N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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